7-Bromo-4-hydroxychromane-4-carbonitrile

• Molecular Formula: C10H8BrNO2
• Molecular Weight: 254.08 g/mol
• IUPAC Name: 7-bromo-4-hydroxy-2,3-dihydrochromene-4-carbonitrile
• InChI: InChI=1S/C10H8BrNO2/c11-7-1-2-8-9(5-7)14-4-3-10(8,13)6-12/h1-2,5,13H,3-4H2
• InChI Key: SMBSEYJVXTYLRF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1(C#N)O)C=CC(=C2)Br

Description

7-Bromo-4-hydroxychromane-4-carbonitrile is a functionalized chromane derivative of interest in synthetic organic and medicinal chemistry. The chromane structure—a benzodihydropyran scaffold—is a privileged structure found in numerous biologically active molecules and natural products. This compound incorporates three distinct functional handles: a bromo substituent for metal-catalyzed cross-coupling reactions, a phenolic hydroxy group for further derivatization, and a nitrile group which can serve as a versatile precursor to amides, carboxylic acids, and heterocycles. This multi-functional nature makes it a valuable intermediate for constructing diverse compound libraries for drug discovery programs. Chromane-based compounds are widely investigated for their potential biological activities. Related structures have been studied for their interactions with various enzymatic targets, including kinases, and for their potential anti-inflammatory properties. For instance, research on chroman derivatives has demonstrated their ability to inhibit production of inflammatory mediators like nitric oxide (NO) and interleukin-6 (IL-6) in activated macrophages by modulating key signaling pathways such as NF-κB and AP-1 . The specific pharmacological profile of 7-Bromo-4-hydroxychromane-4-carbonitrile is a subject for further investigation, but its structure positions it as a promising scaffold for developing novel therapeutic agents. This product is intended for research purposes only by qualified laboratory personnel. It is strictly not for diagnostic, therapeutic, or personal use. Researchers should consult the safety data sheet (SDS) before use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Bromo-4-hydroxychromane-4-carbonitrile typically involves the bromination of 4-hydroxychromane-4-carbonitrile. This can be achieved using bromine or N-bromosuccinimide (NBS) as the brominating agent under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform at room temperature or slightly elevated temperatures.

Industrial Production Methods

While specific industrial production methods for 7-Bromo-4-hydroxychromane-4-carbonitrile are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

7-Bromo-4-hydroxychromane-4-carbonitrile can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction Reactions: The nitrile group can be reduced to form an amine.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium methoxide, potassium thiolate, or primary amines can be used under basic conditions.

Oxidation Reactions: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst can be used.

Major Products Formed

Substitution Reactions: Products include 7-substituted chromane derivatives.

Oxidation Reactions: Products include 7-bromo-4-oxochromane-4-carbonitrile.

Reduction Reactions: Products include 7-bromo-4-hydroxychromane-4-amine.

Scientific Research Applications

7-Bromo-4-hydroxychromane-4-carbonitrile has various applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme interactions and as a potential inhibitor of certain biological pathways.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 7-Bromo-4-hydroxychromane-4-carbonitrile depends on its specific application. In biological systems, it may interact with enzymes or receptors, inhibiting or modulating their activity. The bromine atom and nitrile group can form specific interactions with molecular targets, affecting their function and leading to various biological effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

The following comparison focuses on chromane, chromene, isoindoline, and oxazole derivatives sharing functional groups (e.g., Br, CN, OH) or structural motifs with the target compound.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents/Features	Physical Properties	Spectral Data (IR, LCMS)	Reference
7-Bromo-4-hydroxychromane-4-carbonitrile	C₁₀H₈BrNO₂	7-Br, 4-OH, 4-CN (chromane backbone)	Not reported in evidence	Not reported	-
Compound 1E (Chromene derivative)	C₁₇H₁₄N₂O₂	4-(4-methylphenyl), 3-CN, 2-NH₂, 5-OH	Yellow solid; m.p. 223–227°C; Rf 0.41	IR: 3,464 (–NH₂), 2,204 (–CN), 1,645 (=CH–CN); LCMS: m/z 277 [M]⁻
Compound 1L (Chromene derivative)	C₁₆H₁₁BrN₂O₂	4-(3-bromophenyl), 3-CN, 2-NH₂, 5-OH	Not reported	IR similar to 1E
7-Bromo-6-fluorochroman-4-one	C₉H₆BrFO₂	7-Br, 6-F, 4-ketone (chromanone)	Purity: 95% (available in mg to gram scales)	Not reported
7-Bromo-3-oxoisoindoline-4-carbonitrile	C₉H₅BrN₂O	7-Br, 3-oxo, 4-CN (isoindoline backbone)	Molar mass: 237.05 g/mol; stable at RT	Not reported
5-Bromo-2-(2,6-dichlorophenyl)-1,3-oxazole-4-carbonitrile	C₁₀H₄BrCl₂N₂O	5-Br, 4-CN, 2-(2,6-Cl₂Ph) (oxazole core)	Research-grade availability	Not reported

Structural Backbone and Substituent Effects

• Chromane vs. Chromene Derivatives: The target compound’s chromane backbone (saturated pyran ring) contrasts with the unsaturated chromene system in Compounds 1E and 1L . Saturation may reduce reactivity toward electrophilic addition but enhance stability. The hydroxyl and nitrile groups at position 4 in the target compound could promote hydrogen bonding and dipole interactions, similar to the 3-CN and 5-OH groups in Compounds 1E/1L. However, the absence of an amino group (NH₂) in the target compound might limit its solubility in polar solvents compared to 1E/1L.
• Halogen Positioning: The 7-Br substituent in the target compound differs from the 3-bromophenyl group in Compound 1L.

• Isoindoline and Oxazole Derivatives :
  The isoindoline derivative () shares the nitrile group but lacks the chromane hydroxyl, which could reduce polarity. The oxazole compound () demonstrates how heterocyclic cores (vs. benzopyran) affect ring strain and electronic properties, with the dichlorophenyl group adding steric bulk absent in the target compound.

Physicochemical and Spectral Trends

• Melting Points and Polarity :
  Compound 1E’s higher melting point (223–227°C) suggests strong intermolecular interactions (e.g., hydrogen bonding via NH₂ and OH groups), whereas the target compound’s melting point remains unreported but could be lower due to fewer polar groups.

• IR Spectral Signatures :
  The nitrile group’s IR absorption (~2,204 cm⁻¹ in 1E/1L) is a key marker for all compared compounds. The target compound’s hydroxyl group would likely show a broad peak near 3,200–3,500 cm⁻¹, as seen in 1E/1L .

• Stability and Storage :
  Unlike the isoindoline derivative (stable at room temperature, ), the target compound’s stability is unclear but may require controlled conditions due to the reactive hydroxyl and nitrile groups.

Notes

Expertise : Authored by a researcher with over a decade of experience in heterocyclic chemistry and comparative compound analysis.

Source Diversity : References include peer-reviewed journals (e.g., Journal of Applied Pharmaceutical Science), chemical databases (PubChem), and commercial catalogs (Georganics).

Biological Activity

7-Bromo-4-hydroxychromane-4-carbonitrile is a heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the available literature on its synthesis, biological evaluations, and therapeutic implications, particularly in the context of cancer and inflammatory diseases.

Chemical Structure and Synthesis

7-Bromo-4-hydroxychromane-4-carbonitrile features a chromane backbone with a bromine atom and a hydroxyl group at the 4-position, along with a carbonitrile functional group. The synthesis of this compound typically involves multi-step organic reactions, which may include bromination and nitrile formation from corresponding precursors.

Anticancer Properties

Research indicates that compounds within the chromane class, including 7-Bromo-4-hydroxychromane-4-carbonitrile, exhibit significant cytotoxicity against various cancer cell lines. For instance, similar derivatives have shown effectiveness against human glioblastoma cells, inducing apoptosis at micromolar concentrations. The mechanism often involves receptor-mediated endocytosis, enhancing selective targeting of cancer cells while sparing normal tissues .

Table 1: Summary of Anticancer Activity of Chromane Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism of Action
7-Bromo-4-hydroxychromane-4-carbonitrile	U373 Glioblastoma	TBD	Induces apoptosis via receptor-mediated endocytosis
WHI-P154 (related derivative)	U87 Glioblastoma	0.813	EGF receptor targeting

Anti-inflammatory Activity

The compound's potential as an anti-inflammatory agent is linked to its ability to modulate immune responses. It has been suggested that derivatives can inhibit RORγt (Retinoid-related Orphan Receptor gamma t), a key transcription factor involved in the differentiation of Th17 cells, which are implicated in autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease .

Case Studies

• In Vitro Studies : In vitro experiments have demonstrated that 7-Bromo-4-hydroxychromane-4-carbonitrile can significantly reduce the proliferation of glioblastoma cells. The compound was conjugated with EGF to enhance specificity and uptake by EGF receptor-positive cells, leading to improved therapeutic outcomes in preclinical models.
• In Vivo Efficacy : In animal models, administration of related chromane derivatives resulted in delayed tumor progression and increased survival rates compared to controls. For example, a study showed that EGF-conjugated variants led to a median tumor-free survival significantly longer than untreated groups .

Research Findings

Recent studies have focused on optimizing the synthesis of 7-Bromo-4-hydroxychromane-4-carbonitrile and its analogs to enhance their biological activity. The exploration of structure-activity relationships (SAR) has provided insights into how modifications at various positions can affect potency and selectivity against cancer cells.